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Compound of Interest

Compound Name: Febuxostat (67m-4)

Cat. No.: B108686 Get Quote

Chemical Identity and Structure
Febuxostat is a non-purine derivative of 2-arylthiazole.[1] Its chemical name is 2-[3-cyano-4-(2-

methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid.[2] It is also known by trade

names such as Uloric and Adenuric.[2][3] The identifier "67m-4" refers to a derivative

compound of Febuxostat.[4]
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Prepare Reagents:
Buffer, XO Enzyme, Substrate,

Febuxostat dilutions

Pre-incubation:
Add Buffer, Febuxostat, and XO Enzyme

to 96-well plate (15 min)

Initiate Reaction:
Add Xanthine Substrate

Incubate at 37°C
(30 min)

Measure Absorbance
at ~295 nm

(Uric Acid Formation)

Data Analysis:
Calculate % Inhibition

and determine IC₅₀ value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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